Cas no 2098141-87-6 (3-(Pyrazin-2-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole)

• Product Name: 3-(Pyrazin-2-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole
• CAS No: 2098141-87-6
• MF: C₁₀H₁₀N₄S
• MW: 218.278199672699
• CID: 5045232
• Update Time: 2025-10-24

3-(Pyrazin-2-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(pyrazin-2-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole
• 3-pyrazin-2-yl-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole
• 3-(Pyrazin-2-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole

• Inchi： 1S/C10H10N4S/c1-4-15-6-7-8(1)13-14-10(7)9-5-11-2-3-12-9/h2-3,5H,1,4,6H2,(H,13,14)
• InChI Key： PWABSKNFIOGLRR-UHFFFAOYSA-N
• SMILES： S1CCC2=C(C(C3C=NC=CN=3)=NN2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 0.3
• Topological Polar Surface Area: 79.8

Additional information on 3-(Pyrazin-2-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole

3-(Pyrazin-2-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole: A Comprehensive Overview

The compound with CAS No. 2098141-87-6, commonly referred to as 3-(Pyrazin-2-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structural features and potential applications in drug design and advanced materials development.

3-(Pyrazin-2-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole belongs to a class of heterocyclic compounds known for their versatile reactivity and structural diversity. The molecule incorporates a pyrazine ring fused with a thiopyran system, creating a complex yet stable framework. This structure not only enhances the compound's stability but also opens up possibilities for functionalization and modification.

Recent studies have highlighted the potential of 3-(Pyrazin-2-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a scaffold for drug design due to its unique electronic properties and capacity for hydrogen bonding. These attributes make it an ideal candidate for targeting specific biological pathways and diseases.

In addition to its pharmaceutical applications, 3-(Pyrazin-2-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole has shown promise in materials science. Its robust molecular structure makes it suitable for use in the synthesis of advanced polymers and high-performance materials. Scientists have reported that the compound can be incorporated into polymer networks to enhance mechanical strength and thermal stability.

The synthesis of 3-(Pyrazin-2-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled researchers to produce this compound with high efficiency and selectivity. These developments have significantly reduced the cost of production while improving the overall quality of the product.

Furthermore, 3-(Pyrazin-2-yl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole has been studied for its electronic properties in organic electronics. Researchers have found that the compound exhibits excellent charge transport characteristics when incorporated into organic semiconductors. This property makes it a strong candidate for use in next-generation electronic devices such as flexible displays and sensors.

In conclusion,3-(Pyrazin-2-yl)-1,4